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Compound of Interest

Compound Name: Antimony pentasulfide

Cat. No.: B075353 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, synthesis, and

biological interactions of antimony pentasulfide (CAS 1315-04-4). The information is curated

for professionals in research and drug development, with a focus on detailed experimental

protocols and data presentation.

Physicochemical Properties
Antimony pentasulfide, also known as antimony red, is an inorganic compound with the

chemical formula Sb₂S₅.[1][2] It is commercially available as an orange-yellow or reddish

amorphous powder.[3][4] It is important to note that antimony pentasulfide is often considered

a nonstoichiometric compound, meaning its composition can vary, and commercial samples

may contain free sulfur.[1][3]

Table 1: Physicochemical Data of Antimony Pentasulfide
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Property Value References

CAS Number 1315-04-4 [3][4]

Molecular Formula Sb₂S₅ [1]

Molecular Weight 403.82 g/mol [1]

Appearance
Orange-yellow to reddish

amorphous powder
[3][4]

Density 4.12 g/cm³ [3][4]

Melting Point Decomposes at 75°C [3][4]

Solubility

Insoluble in water and alcohol.

Soluble in hydrochloric acid,

caustic alkalies, and

ammonium hydrosulfide.

[3][4]

Synthesis and Purification
Several methods for the synthesis of antimony pentasulfide have been reported. Below are

detailed protocols for two common laboratory-scale preparations.

Experimental Protocol: Synthesis via Decomposition of
a Thioantimonate Salt
This method involves the decomposition of a higher sulfo-salt of antimony, such as sodium

thioantimonate, with a dilute acid.[5]

Materials:

Sodium thioantimonate nonahydrate (Na₃SbS₄·9H₂O)

Sulfuric acid (30% solution)

Barium chloride solution (for testing)

Distilled water
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Procedure:

Dissolve 48 grams of sodium thioantimonate nonahydrate in 1 liter of cold distilled water.

Slowly add 350 ml of 30% sulfuric acid to the sodium thioantimonate solution with constant

stirring. An orange-yellow precipitate of antimony pentasulfide will form.[5]

Allow the precipitate to settle.

Decant the supernatant liquid.

Wash the precipitate by decantation with distilled water until the wash water no longer gives

a positive test for sulfate ions with barium chloride solution.[5]

After the final wash, allow the solid to settle completely and decant as much of the clear

liquid as possible.

Transfer the resulting sludge to a large plain filter and allow it to drain for at least 12 hours.

Dry the pasty antimony pentasulfide at a temperature below 50°C until completely dry.[5]

Once dry, detach the hardened lumps from the filter paper and pulverize them in a mortar.

Store the final product in a stoppered bottle.

Experimental Protocol: Synthesis from Antimony
Pentachloride
This method involves the reaction of antimony pentachloride with hydrogen sulfide.[4]

Materials:

Antimony pentachloride (SbCl₅)

Hydrochloric acid (HCl)

Hydrogen sulfide (H₂S) gas
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Carbon disulfide (CS₂) for purification

Procedure:

Prepare a solution of antimony pentachloride in hydrochloric acid.

Bubble hydrogen sulfide gas through the solution. This will precipitate antimony
pentasulfide. The reaction is as follows: 2 SbCl₅ + 5 H₂S → Sb₂S₅ + 10 HCl.[4]

Filter the precipitate.

To remove any free sulfur, which is a common impurity, wash the precipitate with carbon

disulfide in a Soxhlet extractor.[1]

Dry the purified antimony pentasulfide in a well-ventilated area, avoiding high

temperatures.
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Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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